molecular formula C10H13NO2 B1350924 Amino(2,5-dimethylphenyl)acetic acid CAS No. 293330-04-8

Amino(2,5-dimethylphenyl)acetic acid

Cat. No.: B1350924
CAS No.: 293330-04-8
M. Wt: 179.22 g/mol
InChI Key: AQGAYMKBJASMIE-UHFFFAOYSA-N
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Scientific Research Applications

Photoremovable Protecting Group for Amines and Amino Acids

2,5-Dimethylphenacyl carbamates, related to Amino(2,5-dimethylphenyl)acetic acid, have been identified as photoremovable protecting groups for amines and amino acids. These compounds are stable under thermal conditions and release amines and amino acids upon irradiation, demonstrating potential for applications in organic synthesis and biochemistry (Kammari, Plíštil, Wirz, & Klán, 2007).

Synthesis of Novel Amino Acids

Research has shown that reactions under biomimetic conditions involving compounds related to this compound can lead to the synthesis of novel families of unnatural amino acids. These synthesized amino acids, which include a 5-imino-2,5-dihydro-3-furanyl substituent at the amino group, demonstrate the compound's potential in advancing the study and development of new amino acid types (Trofimov, Mal’kina, Shemyakina, et al., 2007).

Drug Development and Pharmacological Profile

While not directly linked to this compound, related derivatives have been studied for their pharmacological properties, including inhibitory effects on cyclo-oxygenase and 5-lipoxygenase. These findings suggest that derivatives of this compound might have potential in drug development and the treatment of various conditions (Laufer, Tries, Augustin, & Dannhardt, 1994).

Properties

IUPAC Name

2-amino-2-(2,5-dimethylphenyl)acetic acid
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InChI

InChI=1S/C10H13NO2/c1-6-3-4-7(2)8(5-6)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
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InChI Key

AQGAYMKBJASMIE-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=C(C=C1)C)C(C(=O)O)N
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Molecular Formula

C10H13NO2
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DSSTOX Substance ID

DTXSID70397994
Record name amino(2,5-dimethylphenyl)acetic acid
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Molecular Weight

179.22 g/mol
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CAS No.

293330-04-8
Record name amino(2,5-dimethylphenyl)acetic acid
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